Cas no 141580-78-1 (4-(4-Fluorophenoxy)-2-(prop-2-en-1-yl)phenol)

• Product Name: 4-(4-Fluorophenoxy)-2-(prop-2-en-1-yl)phenol
• CAS No: 141580-78-1
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 2774274
• PubChem ID: 18672473
• Update Time: 2025-04-21

4-(4-Fluorophenoxy)-2-(prop-2-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenoxy)-2-allylphenol
• 141580-78-1
• 2-allyl-4-(4-fluorophenoxy)phenol
• 4-(4-Fluorophenoxy)-2-(prop-2-en-1-yl)phenol
• SCHEMBL5972997
• DTXSID20595463
• SWTFMWJDGSNNBH-UHFFFAOYSA-N

• Inchi： 1S/C15H13FO2/c1-2-3-11-10-14(8-9-15(11)17)18-13-6-4-12(16)5-7-13/h2,4-10,17H,1,3H2
• InChI Key： SWTFMWJDGSNNBH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=C(C(=C1)CC=C)O

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų